3-azi-1-((2-acetamido-2-deoxy-1-glucopyranosyl)thio)butane
3-azi-1-((2-acetamido-2-deoxy-1-glucopyranosyl)thio)butane
Brand Name:
Vulcanchem
CAS No.:
141411-41-8
VCID:
VC0134474
InChI:
InChI=1S/C12H21N3O5S/c1-6(17)13-8-10(19)9(18)7(5-16)20-11(8)21-4-3-12(2)14-15-12/h7-11,16,18-19H,3-5H2,1-2H3,(H,13,17)/t7-,8-,9-,10-,11+/m1/s1
SMILES:
CC(=O)NC1C(C(C(OC1SCCC2(N=N2)C)CO)O)O
Molecular Formula:
C12H21N3O5S
Molecular Weight:
319.38 g/mol
3-azi-1-((2-acetamido-2-deoxy-1-glucopyranosyl)thio)butane
CAS No.: 141411-41-8
Main Products
VCID: VC0134474
Molecular Formula: C12H21N3O5S
Molecular Weight: 319.38 g/mol
| CAS No. | 141411-41-8 |
|---|---|
| Product Name | 3-azi-1-((2-acetamido-2-deoxy-1-glucopyranosyl)thio)butane |
| Molecular Formula | C12H21N3O5S |
| Molecular Weight | 319.38 g/mol |
| IUPAC Name | N-[(2S,3R,4R,5S,6R)-4,5-dihydroxy-6-(hydroxymethyl)-2-[2-(3-methyldiazirin-3-yl)ethylsulfanyl]oxan-3-yl]acetamide |
| Standard InChI | InChI=1S/C12H21N3O5S/c1-6(17)13-8-10(19)9(18)7(5-16)20-11(8)21-4-3-12(2)14-15-12/h7-11,16,18-19H,3-5H2,1-2H3,(H,13,17)/t7-,8-,9-,10-,11+/m1/s1 |
| Standard InChIKey | GVRYUKXHWVTPHD-ILAIQSSSSA-N |
| Isomeric SMILES | CC(=O)N[C@@H]1[C@H]([C@@H]([C@H](O[C@H]1SCCC2(N=N2)C)CO)O)O |
| SMILES | CC(=O)NC1C(C(C(OC1SCCC2(N=N2)C)CO)O)O |
| Canonical SMILES | CC(=O)NC1C(C(C(OC1SCCC2(N=N2)C)CO)O)O |
| Synonyms | 3-azi-1-((2-acetamido-2-deoxy-1-glucopyranosyl)thio)butane AADGTB |
| PubChem Compound | 126599 |
| Last Modified | Dec 23 2021 |
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